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Compound of Interest

Compound Name: N3-Gly-Gly-OH (DCHA)

Cat. No.: B12390187

Essential Safety and Handling Guide for N3-Gly-Gly-
OH (DCHA)

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal information
for handling N3-Gly-Gly-OH (DCHA). Given that a specific Safety Data Sheet (SDS) for N3-
Gly-Gly-OH (DCHA) is not readily available, this guidance is synthesized from safety protocols
for its constituent components: organic azides and dicyclohexylamine (DCHA). A thorough risk
assessment is mandatory before beginning any work with this substance.

The primary hazards associated with N3-Gly-Gly-OH (DCHA) are derived from its two key
chemical moieties:

» Organic Azide: These compounds are energetic and can be sensitive to shock, friction, heat,
and light, posing a risk of explosion. They are highly reactive and can form dangerously
explosive metal azides upon contact with certain metals.[1][2] Mixing azides with acids can
generate hydrazoic acid, which is both highly toxic and explosive.[3]

e Dicyclohexylamine (DCHA): This component is a corrosive and combustible liquid.[4][5] It
can cause severe skin burns and eye damage and is toxic if swallowed or in contact with the
skin.[6][7]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure and ensure safety. The
following table summarizes the required PPE for handling N3-Gly-Gly-OH (DCHA).

PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles that
meet ANSI| Z.87.1 standards. A
face shield should be worn

over safety glasses.[1][2]

Protects against splashes and
potential projectiles in case of

unexpected reactions.[1]

Hand Protection

Double gloving is
recommended.[3] Use a
chemical-resistant outer glove
(e.g., nitrile) over a more
robust inner glove. For
handling azides of high toxicity,
Silver Shield™ gloves worn
under nitrile gloves are

recommended.[3][8]

Provides robust protection
against skin contact with both
the azide and DCHA

components.

Body Protection

A flame-resistant lab coat is
the minimum requirement.[1]
When there is a significant risk
of splashing, a chemical-
resistant apron should be worn

over the lab coat.

Protects against spills and
splashes of the corrosive and

combustible compound.[5]

Respiratory Protection

All work with N3-Gly-Gly-OH
(DCHA) must be conducted in
a properly functioning chemical
fume hood.[1][3]

Minimizes the risk of inhaling

any potential dust or aerosols.

[1]

Footwear

Fully enclosed, chemical-

resistant shoes are mandatory.

[1]

Protects feet from spills.

Operational Plan: Step-by-Step Handling Protocol
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Strict adherence to the following procedures is essential for the safe handling of N3-Gly-Gly-
OH (DCHA).

e Preparation and Engineering Controls:

o

Always work within a certified chemical fume hood.[1][3]

[¢]

Ensure an ANSI-approved eyewash station and safety shower are immediately accessible
(within 10 seconds travel time).[9]

[¢]

Place a blast shield between the user and the experimental setup.[3]

[e]

Avoid the use of metal spatulas or ground glass joints to prevent the formation of shock-
sensitive metal azides.[1][3] Use plastic or ceramic spatulas.[3]

[¢]

Keep the work area free of ignition sources.[3]
e Donning PPE:

o Before entering the laboratory, don a flame-resistant lab coat and fully enclosed chemical-
resistant shoes.

o Inside the laboratory, at the designated workstation, put on the inner pair of gloves.
o Next, put on chemical splash goggles.
o Wear the outer pair of chemical-resistant gloves.
o Finally, wear a face shield over the goggles.
e Handling the Compound:
o Work with the smallest feasible quantities of the material.[3]

o When weighing the solid compound, do so within the chemical fume hood to prevent
inhalation of any dust.

o When preparing solutions, add the solid to the solvent slowly.
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o Handle all solutions containing N3-Gly-Gly-OH (DCHA) with care to avoid splashes.

o Doffing PPE:

o Before leaving the immediate work area, remove the outer pair of gloves and dispose of
them in the designated hazardous waste container.

o Remove the face shield and goggles.
o Remove the lab coat and hang it in the designated area.
o Wash hands thoroughly with soap and water.

o The inner pair of gloves should be the last item of PPE to be removed, followed by
immediate hand washing.

Disposal Plan

Proper disposal of waste containing N3-Gly-Gly-OH (DCHA) is critical to prevent the formation
of explosive compounds.

o Waste Segregation: All waste contaminated with N3-Gly-Gly-OH (DCHA), including gloves,
pipette tips, and empty containers, must be collected in a designated, clearly labeled, non-
metal hazardous waste container.[1]

e Aqueous Waste: NEVER pour azide-containing solutions down the drain.[1] Reaction with
lead or copper pipes can form highly explosive metal azides.[1] Collect all aqueous waste in
a designated, non-metal container.

e Solid Waste: Collect all solid waste, including contaminated consumables, in a separate,
clearly labeled, non-metal container.

» Decontamination of Glassware: Glassware that has been in contact with N3-Gly-Gly-OH
(DCHA) should be decontaminated before reuse. A common method for deactivating
residual azides involves rinsing with a freshly prepared 10% sodium nitrite solution followed
by a 10% solution of dilute acetic acid, and then copious amounts of water. This process
must be carried out in a fume hood.[3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12390187?utm_src=pdf-body
https://www.benchchem.com/product/b12390187?utm_src=pdf-body
https://www.benchchem.com/product/b12390187?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG4_tetra_Ac_beta_D_glucose.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG4_tetra_Ac_beta_D_glucose.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG4_tetra_Ac_beta_D_glucose.pdf
https://www.benchchem.com/product/b12390187?utm_src=pdf-body
https://www.benchchem.com/product/b12390187?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Azido_2_2_bithiophene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁie,;\‘:iltall:i]lgy Sltjrilcineg

o Waste Disposal: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office. Do not mix azide waste with other chemical

waste streams, particularly acidic or metallic waste.[3]

Visual Safety Protocols

The following diagrams provide a visual representation of the key safety workflows for handling
N3-Gly-Gly-OH (DCHA).
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Caption: Workflow for the safe handling of N3-Gly-Gly-OH (DCHA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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